Cas no 28373-85-5 (2-(3-Chlorphenoxy)-5-brompyridin)

• Product Name: 2-(3-Chlorphenoxy)-5-brompyridin
• CAS No: 28373-85-5
• MF: C₁₁H₇BrClNO
• MW: 284.536381006241
• CID: 5074998
• Update Time: 2026-03-01

2-(3-Chlorphenoxy)-5-brompyridin Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chlorphenoxy)-5-brompyridin
• 5-bromo-2-(3-chlorophenoxy)pyridine

• Inchi： 1S/C11H7BrClNO/c12-8-4-5-11(14-7-8)15-10-3-1-2-9(13)6-10/h1-7H
• InChI Key： NZBVVPHFPDZGMW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)OC1C=CC=C(C=1)Cl

Computed Properties

• Exact Mass: 282.94
• Monoisotopic Mass: 282.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 22.1

Additional information on 2-(3-Chlorphenoxy)-5-brompyridin

Recent Advances in the Study of 2-(3-Chlorphenoxy)-5-brompyridin (CAS: 28373-85-5)

2-(3-Chlorphenoxy)-5-brompyridin (CAS: 28373-85-5) is a brominated pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique halogenated structure, has been the subject of various studies aimed at exploring its pharmacological properties and synthetic utility. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on optimizing the synthetic routes for 2-(3-Chlorphenoxy)-5-brompyridin to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that utilizes palladium-catalyzed cross-coupling reactions to achieve higher efficiency and reduced byproducts. This advancement is particularly significant for large-scale production, as it addresses previous challenges related to scalability and cost-effectiveness. The study also highlighted the compound's stability under various conditions, making it a promising candidate for further pharmaceutical development.

In terms of biological activity, 2-(3-Chlorphenoxy)-5-brompyridin has demonstrated notable inhibitory effects on specific kinase targets involved in inflammatory pathways. A recent in vitro study published in Bioorganic & Medicinal Chemistry Letters revealed that the compound exhibits potent activity against JAK3 kinases, which are implicated in autoimmune diseases such as rheumatoid arthritis. The study employed molecular docking simulations to elucidate the binding interactions, providing insights into the structural determinants of its activity. These findings suggest that 2-(3-Chlorphenoxy)-5-brompyridin could serve as a lead compound for the development of novel anti-inflammatory agents.

Another area of interest is the compound's potential role in oncology. Preliminary data from a 2024 study in Cancer Research indicated that 2-(3-Chlorphenoxy)-5-brompyridin exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of the PI3K/AKT/mTOR pathway. The study utilized a combination of cell viability assays and proteomic analysis to identify the underlying mechanisms. While further in vivo studies are needed to validate these findings, the results underscore the compound's potential as a chemotherapeutic agent.

Despite these promising developments, challenges remain in the clinical translation of 2-(3-Chlorphenoxy)-5-brompyridin. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic pharmacokinetic and toxicological studies. Recent efforts have focused on structural modifications to enhance its drug-like properties, as reported in a 2023 review article in Expert Opinion on Drug Discovery. The review emphasized the importance of interdisciplinary approaches, combining synthetic chemistry, computational modeling, and biological assays, to accelerate the development of this compound.

In conclusion, 2-(3-Chlorphenoxy)-5-brompyridin (CAS: 28373-85-5) represents a versatile scaffold with significant potential in drug discovery. Recent advancements in its synthesis and biological evaluation have paved the way for further exploration of its therapeutic applications. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical utility, ensuring that this compound can be developed into effective treatments for various diseases.